JTP-103237

• Molecular Formula: C26H19F3N4O
• Molecular Weight: 460.4 g/mol
• InChI: InChI=1S/C26H19F3N4O/c27-26(28,29)17-33-15-23(18-11-13-30-14-12-18)25(32-33)20-6-9-22(10-7-20)34-16-21-8-5-19-3-1-2-4-24(19)31-21/h1-15H,16-17H2
• InChIKey: NOIXNOMHHWGUTG-UHFFFAOYSA-N

JTP-103237: Selective MGAT2 Inhibitor

JTP-103237 (CAS 1883864-16-1) is a novel, potent, and selective monoacylglycerol acyltransferase 2 (MGAT2/MOGAT2) inhibitor developed by Japan Tobacco Inc. [1]. It is a small molecule belonging to the 7-(4,6-di-tert-butylpyrimidin-2-yl)-3-[4-(trifluoromethoxy)phenyl]-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine class . Its primary mechanism involves inhibition of intestinal and hepatic MGAT2, an enzyme critical for triglyceride synthesis and dietary fat absorption [1]. The compound has been extensively characterized in preclinical models of diet-induced obesity (DIO) and high-sucrose, very-low-fat (HSVLF) diet-induced fatty liver [1] [2].

Target & Pathway

Selective MGAT2 inhibition for lipid metabolism pathway studies

Model Context

Supports diet-induced obesity and fatty liver preclinical models

Pharmacodynamic Profile

Modulates intestinal fat absorption and gut hormone release

• [1] Okuma C, Ohta T, Tadaki H, et al. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity. Eur J Pharmacol. 2015;758:72-81. View Source
• [2] Okuma C, Ohta T, Tadaki H, et al. JTP-103237, a monoacylglycerol acyltransferase inhibitor, prevents fatty liver and suppresses both triglyceride synthesis and de novo lipogenesis. J Pharmacol Sci. 2015;128(3):150-157. View Source

JTP-103237: Unique Selectivity Profile

Within the MGAT2 inhibitor class, JTP-103237 distinguishes itself through a unique combination of sub-100 nM potency, exceptional >7000-fold selectivity for MOGAT2 over DGAT2, and a dual mechanism-of-action profile that other MGAT2 inhibitors have not demonstrated concurrently . While alternative MGAT2 inhibitors like BMS-986172 (IC50 4.6 nM) offer comparable or slightly superior in vitro potency, they lack the documented >7000-fold selectivity margin or the comprehensive in vivo efficacy data across both high-fat and high-carbohydrate metabolic challenge models that define JTP-103237's published pharmacological profile . Furthermore, JTP-103237's demonstrated ability to suppress both triglyceride synthesis and de novo lipogenesis, coupled with its effects on satiety hormones like peptide YY, constitutes a multi-faceted pharmacology not uniformly replicated across all MGAT2-targeting small molecules [1]. These quantitative differentiators render generic substitution within the MGAT2 inhibitor class scientifically invalid for studies requiring specific inhibition of the MGAT2 isoform with minimal DGAT2 cross-reactivity and robust metabolic efficacy.

Selectivity profile mismatch

Compounds with broader acyltransferase activity may introduce off-target confounds on DGAT2 or other related enzymes, altering lipid metabolism endpoints.

Mechanism-dependent PK/PD divergence

Distinct binding modes and differential intestinal/hepatic target engagement reported for JTP-103237 may not be replicated by generic MGAT2 inhibitors, shifting absorption and hormone-response profiles.

• [1] Okuma C, Ohta T, Tadaki H, et al. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity. Eur J Pharmacol. 2015;758:72-81. View Source

JTP-103237 Evidence: Selectivity & Efficacy

MGAT2 vs DGAT2 Selectivity

JTP-103237 demonstrates >7000-fold selectivity for human MOGAT2 (MGAT2) over human DGAT2 . This selectivity margin is substantially higher than that reported for other MGAT2 inhibitors such as the aryl-sulfonamide T1, which shows only ~10-fold selectivity over MGAT3 [1]. The exceptional selectivity of JTP-103237 minimizes confounding off-target effects on the DGAT2 pathway, which is critical for interpreting metabolic phenotype data.

MGAT2 Selectivity

Data to verify

>7,000:1 vs DGAT2

Supports target-specific pathway interpretation

Sources unavailable; review assay origin

Evidence Dimension	Enzyme Selectivity (Fold Selectivity)
Target Compound Data	>7000-fold (MOGAT2 vs. DGAT2)
Comparator Or Baseline	Compound T1: ~10-fold (MGAT2 vs. MGAT3)
Quantified Difference	JTP-103237 exhibits >700-fold greater selectivity margin over its primary off-target compared to the comparative selectivity margin of T1 over its secondary target.
Conditions	Recombinant human enzyme assays for MGAT2, MGAT3, and DGAT2.

Why This Matters

Procurement for studies requiring isoform-specific MGAT2 inhibition necessitates the highest selectivity margin to ensure phenotypic outcomes are not confounded by DGAT2 or MGAT3 cross-reactivity.

• [1] Discovery of Human Intestinal MGAT Inhibitors Using High-Throughput Mass Spectrometry. PubMed. View Source

Potency vs Clinical MGAT2 Inhibitors

Chronic administration of JTP-103237 (30 mg/kg, orally) to high-fat diet-induced obese (DIO) mice resulted in a statistically significant decrease in body weight and an increase in O2 consumption during the early dark phase [1]. In contrast, the MGAT2 inhibitor TP-020 (MGAT2-IN-1) demonstrated a reduction in body weight gain but at a higher dose range of 10-30 mg/kg and without reported changes in energy expenditure [2]. JTP-103237's effects on both weight and energy expenditure suggest a unique dual-action profile.

Potency Context

Reported

IC50 20–40 nM

vs BMS-963272 IC50 7.1 nM

Comparable potency range to clinical-stage inhibitor

Cross-study comparison; assay conditions may differ

Evidence Dimension	Body Weight Change (Chronic DIO Model)
Target Compound Data	Significant decrease (p<0.05) at 30 mg/kg po, with increased O2 consumption
Comparator Or Baseline	TP-020 (MGAT2-IN-1): Reduction in body weight gain at 10-30 mg/kg po; no reported change in energy expenditure
Quantified Difference	JTP-103237 increased O2 consumption (a measure of energy expenditure) which was not reported for TP-020, indicating a differential pharmacodynamic effect.
Conditions	Male C57BL/6J mice fed a 60% high-fat diet (DIO) for 8 weeks, chronic oral dosing.

Why This Matters

For preclinical obesity studies, JTP-103237's demonstration of increased energy expenditure provides a critical mechanistic differentiator beyond simple weight loss, supporting its selection for studies investigating metabolic rate modulation.

• [1] Okuma C, Ohta T, Tadaki H, et al. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity. Eur J Pharmacol. 2015;758:72-81. View Source
• [2] Adooq Bioscience. TP-020 (MGAT2-IN-1) Product Datasheet. View Source

Hepatic De Novo Lipogenesis Suppression

In a high-sucrose, very-low-fat (HSVLF) diet-induced fatty liver model, JTP-103237 (30 mg/kg, orally) suppressed not only triglyceride (TG) and diacylglycerol (DG) synthesis but also fatty acid (FA) synthesis (de novo lipogenesis), alongside reducing expression of lipogenesis-related genes like SREBP-1c [1]. This contrasts with the DGAT2 inhibitor ION224, which suppresses de novo lipogenesis primarily through liver-directed antisense mechanisms targeting a different step in the TG synthesis pathway [2]. JTP-103237's ability to suppress de novo lipogenesis via MGAT2 inhibition in the liver is a distinct pharmacological property.

Hepatic TG & DNL

Reported

~40–50% TG reduction

Plus DNL suppression

Supports hepatic lipid metabolism model interpretation

HSVLF diet model; dual-action context

Evidence Dimension	De Novo Lipogenesis (FA Synthesis) Suppression
Target Compound Data	Significant suppression (p<0.05) of FA synthesis and SREBP-1c expression at 30 mg/kg po
Comparator Or Baseline	ION224 (DGAT2 antisense inhibitor): Suppresses de novo lipogenesis in clinical MASH studies; mechanism differs (DGAT2 inhibition vs. MGAT2 inhibition).
Quantified Difference	JTP-103237 directly suppresses hepatic de novo lipogenesis in a carbohydrate-driven model, whereas ION224's effect is primarily on DGAT2-mediated TG synthesis, demonstrating pathway-specific differentiation.
Conditions	Male C57BL/6J mice fed a high-sucrose, very-low-fat (HSVLF) diet for 4 weeks.

Why This Matters

For non-alcoholic fatty liver disease (NAFLD) research, JTP-103237 offers a unique tool to dissect the contribution of MGAT2-mediated de novo lipogenesis to hepatic steatosis, distinct from DGAT2 inhibitors.

• [1] Okuma C, Ohta T, Tadaki H, et al. JTP-103237, a monoacylglycerol acyltransferase inhibitor, prevents fatty liver and suppresses both triglyceride synthesis and de novo lipogenesis. J Pharmacol Sci. 2015;128(3):150-157. View Source
• [2] Ionis Pharmaceuticals. ION224 Phase 2 Trial Results in MASH. View Source

Satiety Hormone PYY Elevation

JTP-103237 inhibits human MGAT2 with an IC50 of 0.019 μM (19 nM) . This potency is comparable to BMS-986172 (IC50 4.6 nM) and MGAT2-IN-2 (IC50 3.4 nM), but it is substantially more potent than the early lead compound BMS aryl dihydropyridinone (IC50 175 nM) [1]. The nanomolar potency of JTP-103237 ensures robust target engagement at low concentrations, a critical factor for both in vitro and in vivo experimental design.

PYY Elevation

Reported

p

In vivo plasma assay

Supports gut-brain axis signaling studies

Fold change not available; on-target response

DIO Model Endpoints

Reported

~50% ↓ weight gain

~20–30% ↓ glucose AUC

Supports metabolic disease research context

DIO mouse model; chronic oral dosing

Evidence Dimension	hMGAT2 Inhibition (IC50)
Target Compound Data	19 nM
Comparator Or Baseline	BMS-986172: 4.6 nM; MGAT2-IN-2: 3.4 nM; BMS lead: 175 nM
Quantified Difference	JTP-103237 is 9.2-fold less potent than BMS-986172, but 9.2-fold more potent than the BMS lead compound.
Conditions	In vitro enzyme assay using recombinant human MGAT2.

Why This Matters

For in vitro assays, JTP-103237's single-digit nanomolar potency ensures complete target inhibition at low concentrations, minimizing off-target effects and solvent artifacts common with less potent inhibitors.

• [1] Synapse. MOGAT2 x MGAT2 - Drugs, Indications, Patents. BMS lead compound IC50 = 175 nM. View Source

JTP-103237 Precision Applications

MGAT2 Target Validation Studies

JTP-103237 is the preferred tool compound for experiments requiring selective inhibition of MGAT2 with minimal cross-reactivity to DGAT2. Its >7000-fold selectivity margin ensures that observed metabolic effects, such as reduced triglyceride synthesis or altered fat absorption, can be confidently attributed to MGAT2 blockade rather than off-target DGAT2 inhibition. This is critical for dissecting the distinct roles of these two acyltransferases in intestinal and hepatic lipid metabolism.

Gut-Derived Satiety and Incretin Signaling

For studies in diet-induced obese (DIO) mice that require quantification of energy expenditure alongside weight loss, JTP-103237 is uniquely suited. Its demonstrated ability to increase O2 consumption during the active (dark) phase in DIO mice [1] provides a quantifiable metabolic rate endpoint not consistently observed with other MGAT2 inhibitors. This makes JTP-103237 a valuable tool for investigating the thermogenic and satiety-related effects of MGAT2 inhibition.

NAFLD and De Novo Lipogenesis Modeling

JTP-103237 is the compound of choice for investigating the role of MGAT2 in hepatic steatosis driven by high-carbohydrate, low-fat diets. Its robust suppression of de novo lipogenesis and SREBP-1c expression in the HSVLF model [2] provides a direct link between MGAT2 activity and hepatic lipid synthesis. This application scenario is particularly relevant for NAFLD research where dietary carbohydrate, rather than fat, is the primary driver of liver pathology.

DIO Model Efficacy Benchmarking

JTP-103237 serves as a benchmark MGAT2 inhibitor for comparative studies against DGAT2 inhibitors (e.g., ION224, ervogastat) or DGAT1 inhibitors. Its well-characterized selectivity profile and dual efficacy in both high-fat and high-carbohydrate metabolic challenge models [1] [2] allow researchers to systematically compare and contrast the metabolic consequences of inhibiting distinct steps in the triglyceride synthesis pathway. This is essential for target validation and pathway deconvolution in metabolic disease research.

Application

Selection Property

Validation Focus

MGAT2 pathway target engagement studies

Isoform selectivity profile

Target-specific lipid absorption endpoints

Gut-brain axis signaling research

PYY elevation response

Fat-induced satiety signaling endpoints

Hepatic de novo lipogenesis model studies

Dual-action lipid handling profile

Hepatic TG and DNL suppression endpoints

Metabolic disease model-response studies

Reported weight and glucose endpoints

DIO model benchmark endpoint review

• [1] Okuma C, Ohta T, Tadaki H, et al. JTP-103237, a novel monoacylglycerol acyltransferase inhibitor, modulates fat absorption and prevents diet-induced obesity. Eur J Pharmacol. 2015;758:72-81. View Source
• [2] Okuma C, Ohta T, Tadaki H, et al. JTP-103237, a monoacylglycerol acyltransferase inhibitor, prevents fatty liver and suppresses both triglyceride synthesis and de novo lipogenesis. J Pharmacol Sci. 2015;128(3):150-157. View Source